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Compound of Interest

Compound Name: Cinnamonitrile

Cat. No.: B126248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamonitrile, also known by synonyms such as cinnamyl nitrile and 3-phenyl-2-

propenenitrile, is a versatile aromatic compound valued for its unique sensory properties and

chemical stability.[1][2] It presents as a colorless to pale yellow liquid with a characteristic spicy,

warm, and sweet aroma reminiscent of cinnamon, with some describing it as having fatty or oily

dimensions that contribute to a rich, lingering effect.[2][3][4] Its stability in various conditions

makes it a preferred ingredient in a wide range of fragrance and flavor applications, from fine

fragrances and personal care products to household cleaners and air care.[3][5] This document

provides detailed application notes and protocols for the effective use and evaluation of

cinnamonitrile in research and product development.

Chemical and Physical Properties
A comprehensive understanding of cinnamonitrile's properties is essential for its proper

handling, formulation, and analysis.
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Property Value Reference(s)

Molecular Formula C₉H₇N [4]

Molecular Weight 129.16 g/mol [6]

CAS Number 1885-38-7 (trans-isomer) [4][6]

Appearance Colorless to pale yellow liquid [3]

Odor Profile

Spicy, sweet, cinnamon,

cassia, with cumin and

fatty/oily notes

[2][3]

Boiling Point 263.8 °C [4]

Melting Point 22 °C [4]

Density ~1.0374 g/cm³ at 15.2 °C [4]

Solubility

Slightly soluble in water;

miscible with organic solvents

like ethanol.

[1]

log P 1.96 [4]

Regulatory and Safety Information
Cinnamonitrile is subject to regulations and safety assessments to ensure its safe use in

consumer products.
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Regulation/Assessment Details Reference(s)

IFRA Standards

Restricted due to potential for

dermal sensitization. Maximum

acceptable concentrations are

defined for various product

categories.

[6][7]

GHS Classification

Danger: Toxic if swallowed,

Harmful in contact with skin,

May cause an allergic skin

reaction.

[6]

RIFM Safety Assessment

A peer-reviewed safety

assessment has been

published by the Research

Institute for Fragrance

Materials (RIFM).

[2][7]

IFRA Maximum Acceptable Concentration Limits (Selected Categories)

Product Category Maximum Concentration (%)

Lip Products (Category 1) Not Suitable

Deodorants/Antiperspirants (Category 2) 1.00

Eau de Toilette/Colognes (Category 4) 10.00

Body Creams/Lotions (Category 5A) 1.00

Rinse-off Toiletries (e.g., Soap, Shampoo)

(Category 9)
2.50

Household Cleaners (Category 10A) 2.50

Air Fresheners (Aerosol) (Category 10B) 5.00

Note: This is not an exhaustive list. Refer to the latest IFRA Standards for complete and up-to-

date information.
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Experimental Protocols
Synthesis of Cinnamonitrile
Several synthetic routes to cinnamonitrile have been established. Below is a common

laboratory-scale protocol.

Diagram of Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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